![molecular formula C15H25NO2S B7583991 Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone](/img/structure/B7583991.png)
Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone, also known as compound 1, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of compounds known as spirocyclic ketones, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. These pathways are involved in the regulation of inflammation and cell proliferation, making them potential targets for the development of new drugs.
Biochemical and Physiological Effects:
Compound 1 has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of inflammation. These effects make it a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders.
Advantages and Limitations for Lab Experiments
The advantages of using Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 in lab experiments include its high purity and high yield, as well as its low toxicity profile. However, one limitation of using this compound 1 is its relatively high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research of Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1, including the development of new drugs for the treatment of cancer and inflammatory disorders, as well as the investigation of its potential as an anti-viral agent. In addition, further studies are needed to fully understand the mechanism of action of this compound 1 and its potential side effects. Overall, the research on this compound 1 has shown promising results, and it is a potential candidate for the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 involves a multi-step process, starting with the reaction of 2-aminothiophenol with 1,4-dibromo-2-butene to form the spirocyclic intermediate. The intermediate is then subjected to a series of reactions, including cyclization, reduction, and acylation, to yield the final product. The synthesis of this compound 1 has been optimized to yield high purity and high yield, making it a suitable candidate for further research.
Scientific Research Applications
Compound 1 has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral activities. These activities make it a potential candidate for the development of new drugs for the treatment of various diseases. In addition, Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 has been shown to have a low toxicity profile, making it a safe candidate for further research.
Properties
IUPAC Name |
oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO2S/c17-14(13-5-4-9-18-11-13)16-8-10-19-15(12-16)6-2-1-3-7-15/h13H,1-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCWMQZWOSHSZPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN(CCS2)C(=O)C3CCCOC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.